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Compound of Interest

Compound Name: Sodium methanesulfonate-D3

Cat. No.: B12398546

Get Quote

This technical guide provides in-depth information on Sodium Methanesulfonate-D3, a

deuterated stable isotope-labeled compound valuable for a range of applications in scientific

research, particularly in drug development and analytical chemistry. This document is intended

for researchers, scientists, and professionals in the pharmaceutical and biotechnology

industries.

Supplier Information and Physical Properties
Sodium Methanesulfonate-D3 is available from several reputable suppliers of stable isotope-

labeled compounds and research chemicals.

Table 1: Supplier Information for Sodium Methanesulfonate-D3

Supplier
Product Number
(Example)

Available
Quantities

Website

CDN Isotopes D-8196 0.5 g, 1 g cdnisotopes.com

LGC Standards TRC-S143270 5 mg, 25 mg, 50 mg lgcstandards.com

Clearsynth CS-C-01592 Inquire for details clearsynth.com
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Table 2: Physicochemical Properties and Specifications of Sodium Methanesulfonate-D3

Property Value Reference

Chemical Name
Sodium;trideuteriomethanesulf

onate
[1]

Synonyms
Methanesulfonic Acid-D3

Sodium Salt
[1]

CAS Number 1610056-71-7 [2]

Molecular Formula CD₃NaO₃S [3]

Molecular Weight 121.10 g/mol [2]

Isotopic Enrichment ≥98 atom % D [2]

Appearance White to off-white solid [4]

Storage Store at room temperature. [2]

Stability

Stable under recommended

storage conditions. Re-analyze

after three years for chemical

purity.

[2]

Note: A comprehensive Certificate of Analysis with a detailed impurity profile for Sodium
Methanesulfonate-D3 is not publicly available. The data presented is compiled from supplier

information. A representative Certificate of Analysis for the non-deuterated form, Sodium

Methanesulfonate, indicates an assay of ≥97.0%.[4]

Applications in Research and Drug Development
Deuterated compounds like Sodium Methanesulfonate-D3 are powerful tools in modern

research. The primary applications stem from the kinetic isotope effect, where the substitution

of hydrogen with deuterium can slow down metabolic processes, and the mass difference,

which allows for its use as an internal standard in mass spectrometry-based analyses.[5][6]

Internal Standard for Quantitative Analysis
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The most common application of Sodium Methanesulfonate-D3 is as an internal standard for

the quantification of methanesulfonic acid or related compounds in complex matrices using

liquid chromatography-mass spectrometry (LC-MS).[7] Its chemical properties are nearly

identical to the non-deuterated analyte, ensuring similar behavior during sample preparation

and chromatographic separation. However, its increased mass allows it to be distinguished by

the mass spectrometer, enabling accurate correction for variations in sample recovery and

matrix effects.[8][9]

Metabolic and Pharmacokinetic Studies
Deuterium labeling is a key technique in studying the metabolism and pharmacokinetics of

drugs.[5][10] By incorporating a deuterated moiety, researchers can trace the metabolic fate of

a compound, identify metabolites, and determine pharmacokinetic parameters such as

absorption, distribution, metabolism, and excretion (ADME).[6][11] While specific studies

employing Sodium Methanesulfonate-D3 were not identified, its use in such studies would be

to understand the disposition of the methanesulfonate group.

Experimental Protocols
Detailed experimental protocols for the use of Sodium Methanesulfonate-D3 are not widely

published. The following is a representative protocol for its application as an internal standard

in the quantification of methanesulfonic acid in a biological matrix (e.g., plasma) by LC-MS/MS.

This protocol is based on established methodologies for similar analyses.

Representative Protocol: Quantification of
Methanesulfonic Acid in Plasma using Sodium
Methanesulfonate-D3 as an Internal Standard
3.1.1. Materials and Reagents

Methanesulfonic acid (analyte)

Sodium Methanesulfonate-D3 (internal standard)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://dmpkservice.wuxiapptec.com/articles/404-internal-standards-in-lc-ms-bioanalysis-which-when-and-how/
https://sisu.ut.ee/wp-content/uploads/sites/130/lcms_pdf_161017.pdf
https://www.rsc.org/images/amc%20lcms%20guide_tcm18-240030.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10241557/
https://www.ncbi.nlm.nih.gov/books/NBK557744/
https://pubmed.ncbi.nlm.nih.gov/27462143/
https://www.science.gov/topicpages/k/key+pharmacokinetic+parameters
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrapure water

Human plasma (or other biological matrix)

3.1.2. Preparation of Stock and Working Solutions

Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of methanesulfonic acid and

dissolve in 10 mL of ultrapure water.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Sodium
Methanesulfonate-D3 and dissolve in 10 mL of ultrapure water.

Working Solutions: Prepare a series of calibration standards by serially diluting the analyte

stock solution in ultrapure water. Prepare a working internal standard solution of 1 µg/mL by

diluting the internal standard stock solution with ultrapure water.

3.1.3. Sample Preparation (Protein Precipitation)

Pipette 50 µL of plasma sample, calibration standard, or quality control sample into a

microcentrifuge tube.

Add 10 µL of the 1 µg/mL internal standard working solution and vortex briefly.

Add 200 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase conditions.

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

3.1.4. LC-MS/MS Conditions (Illustrative)
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LC Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable

for retaining small polar compounds like methanesulfonic acid.

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A gradient from high organic to high aqueous content.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI)

in negative ion mode.

MRM Transitions (Hypothetical):

Methanesulfonic acid: Precursor ion (m/z) 95 -> Product ion (m/z) 80

Methanesulfonate-D3: Precursor ion (m/z) 98 -> Product ion (m/z) 83

Visualization of Workflows and Pathways
Workflow for Pharmacokinetic Analysis
The following diagram illustrates a typical workflow for a pharmacokinetic study where Sodium
Methanesulfonate-D3 could be used as an internal standard.
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Caption: Workflow for a pharmacokinetic study using Sodium Methanesulfonate-D3 as an

internal standard.

Metabolic Fate of Methanesulfonate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body-img#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#sodium-methanesulfonate-d3-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific signaling pathways involving Sodium Methanesulfonate-D3 are not

documented, as its primary role is analytical, the metabolic fate of the methanesulfonate moiety

has been studied, particularly in microorganisms. The following diagram illustrates the microbial

metabolism of methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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